Cas no 338408-62-1 (4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole)

4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole is a sulfur- and nitrogen-containing heterocyclic compound featuring a naphthylsulfonyl substituent. Its unique structure combines a thiadiazole core with a sulfonyl-linked naphthalene group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential utility in the development of biologically active molecules due to its electron-withdrawing sulfonyl moiety and aromatic stability. Its rigid framework may enhance binding affinity in drug design, particularly for targets requiring planar aromatic interactions. The thiadiazole ring contributes to its stability and reactivity, facilitating further functionalization. This compound is of interest in research applications requiring tailored heterocyclic scaffolds.

4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole structure

338408-62-1 structure

Product Name:4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole

CAS No:338408-62-1

MF:C₁₃H₁₀N₂O₂S₂

MW:290.360700130463

MDL:MFCD00202274

CID:5155898

Update Time:2026-03-04

4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 4-METHYL-5-(2-NAPHTHYLSULFONYL)-1,2,3-THIADIAZOLE
- 4-METHYL-1,2,3-THIADIAZOL-5-YL 2-NAPHTHYL SULFONE
- 4-methyl-5-(naphthalene-2-sulfonyl)-1,2,3-thiadiazole
- 4-methyl-5-naphthalen-2-ylsulfonylthiadiazole
- 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole
- MDL： MFCD00202274
- Inchi： 1S/C13H10N2O2S2/c1-9-13(18-15-14-9)19(16,17)12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,1H3
- InChI Key： KHDQAOUJQRRUPH-UHFFFAOYSA-N
- SMILES： S(C1=C(C)N=NS1)(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 421
XLogP3: 3.2
Topological Polar Surface Area: 96.5

4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB299756-100 mg	4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole; .	338408-62-1		100 mg	€221.50	2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00901897-1g	4-Methyl-5-(naphthalene-2-sulfonyl)-1,2,3-thiadiazole	338408-62-1	90%	1g	￥2401.0	2023-03-29
Ambeed	A906873-1g	4-Methyl-5-(naphthalene-2-sulfonyl)-1,2,3-thiadiazole	338408-62-1	90%	1g	$350.0	2024-04-15
abcr	AB299756-100mg	4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole; .	338408-62-1		100mg	€283.50	2025-02-19

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Related Categories

Additional information on 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole

Comprehensive Overview of 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole (CAS No. 338408-62-1)

4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole (CAS No. 338408-62-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the thiadiazole family, a class of sulfur-nitrogen heterocycles known for their diverse biological activities and applications in pharmaceuticals. The presence of a naphthylsulfonyl moiety enhances its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

In recent years, the demand for sulfonyl-containing compounds like 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its structure-activity relationship (SAR), which is critical for optimizing drug efficacy and reducing side effects. The compound's CAS No. 338408-62-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole is synthesized through multi-step reactions involving sulfonylation and cyclization processes. Its molecular stability and solubility make it a candidate for further derivatization, aligning with the growing trend of fragment-based drug design (FBDD). This approach is widely discussed in forums and publications, as it accelerates the discovery of novel therapeutics.

The compound's naphthalene ring system contributes to its aromatic interactions, a feature exploited in crystal engineering and supramolecular chemistry. These properties are pivotal for designing functional materials, such as organic semiconductors or sensors, which are hot topics in nanotechnology and green chemistry. Users often search for "thiadiazole derivatives applications" or "sulfonyl compounds in drug development," highlighting the intersection of this compound with industry trends.

Safety and environmental impact are also key concerns for researchers working with 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole. While it is not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). The compound's biodegradability and ecotoxicity are under investigation, reflecting the broader shift toward sustainable chemistry practices.

In summary, 4-Methyl-5-(2-naphthylsulfonyl)-1,2,3-thiadiazole (CAS No. 338408-62-1) exemplifies the convergence of medicinal chemistry, materials science, and environmental sustainability. Its versatility and potential for innovation ensure its continued prominence in scientific literature and industrial applications.